Cas no 8067-12-7 (Ascorutin)

• Product name: Ascorutin
• CAS No: 8067-12-7
• MF: C₃₃H₃₈O₂₂
• MW: 786.641632556915
• CID: 985975
• PubChem ID: 54692995

Ascorutin Chemical and Physical Properties

Names and Identifiers

• Ascorutin
• Rutinoscorbin
• Rutascorbin
• Cerutin
• Ruta C 60
• Ascorbic acid, rutoside drug combination
• L-Ascorbic acid, mixt. with 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one

• Inchi： 1S/C27H30O16.C6H8O6/c1-8-17(32)20(35)22(37)26(40-8)39-7-15-18(33)21(36)23(38)27(42-15)43-25-19(34)16-13(31)5-10(28)6-14(16)41-24(25)9-2-3-11(29)12(30)4-9;7-1-2(8)5-3(9)4(10)6(11)12-5/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3;2,5,7-10H,1H2/t8-,15+,17-,18+,20+,21-,22+,23+,26+,27-;2-,5+/m00/s1
• InChI Key： USMZEYPOTJAYPT-LRROQMAJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O.O1C(C(=C([C@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 786.18547284g/mol
• Monoisotopic Mass: 786.18547284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 1260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 373

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides